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For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Phenylcyclohexanecarboxamide, also known as cyclohexanecarboxanilide, is a chemical

compound with the CAS number 2719-26-8. This technical guide provides a comprehensive

overview of its chemical and physical properties, a detailed synthesis protocol, and a summary

of the current, albeit limited, understanding of its biological activities. While specific

pharmacological data for N-Phenylcyclohexanecarboxamide is scarce in publicly available

literature, this guide draws upon information from related structural classes to infer potential

areas of interest for future research. All quantitative data is presented in structured tables, and

a detailed experimental protocol for its synthesis is provided.

Chemical and Physical Properties
N-Phenylcyclohexanecarboxamide is a white solid with a molecular formula of C₁₃H₁₇NO

and a molecular weight of 203.28 g/mol .[1] Its structure consists of a cyclohexanecarboxamide

moiety attached to a phenyl group. A summary of its key physicochemical properties is

provided in Table 1.

Table 1: Physicochemical Properties of N-Phenylcyclohexanecarboxamide
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Property Value Reference

Molecular Formula C₁₃H₁₇NO [1]

Molecular Weight 203.28 g/mol [1]

CAS Number 2719-26-8 [1]

IUPAC Name

N-

phenylcyclohexanecarboxamid

e

[1]

Synonyms Cyclohexanecarboxanilide [1]

XLogP3-AA 3.2 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 2 [1]

Topological Polar Surface Area 29.1 Å² [1]

Melting Point Not available [2]

Boiling Point Not available [2]

Density Not available [2]

Synthesis
The primary method for the synthesis of N-Phenylcyclohexanecarboxamide is the acylation

of aniline with cyclohexanecarbonyl chloride.[3]

Experimental Protocol: Synthesis of N-
Phenylcyclohexanecarboxamide
Materials:

Aniline
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Cyclohexanecarbonyl chloride

Anhydrous diethyl ether (or a similar inert solvent)

Triethylamine (or another suitable base)

Hydrochloric acid (for workup)

Saturated sodium bicarbonate solution (for workup)

Brine (for workup)

Anhydrous magnesium sulfate (for drying)

Ethanol (for recrystallization)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

aniline (1.0 equivalent) and triethylamine (1.1 equivalents) in anhydrous diethyl ether.

Cool the solution in an ice bath.

Slowly add a solution of cyclohexanecarbonyl chloride (1.0 equivalent) in anhydrous diethyl

ether to the stirred aniline solution via the dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with 1M hydrochloric acid,

saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.
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Purify the crude N-Phenylcyclohexanecarboxamide by recrystallization from ethanol to

yield a white solid.

Diagram 1: Synthesis Workflow
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Caption: A general workflow for the synthesis of N-Phenylcyclohexanecarboxamide.
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Biological Activity and Potential Applications
Direct studies on the biological activity of N-Phenylcyclohexanecarboxamide are not readily

available in the scientific literature. However, the broader classes of compounds to which it

belongs, namely N-aryl carboxamides and cyclohexane derivatives, have been investigated for

various pharmacological activities.

Derivatives of cyclohexane have been reported to exhibit a wide range of biological activities,

including antimicrobial, anti-inflammatory, and anticancer effects.[4][5][6][7] Similarly, the N-aryl

carboxamide scaffold is a common feature in many biologically active molecules.

Given the structural similarity to other pharmacologically active compounds, N-
Phenylcyclohexanecarboxamide could be a candidate for screening in various biological

assays. A logical starting point for investigating its biological profile would be to assess its

activity in antimicrobial and anticancer screens.

Diagram 2: Hypothetical Drug Discovery Workflow
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Caption: A potential workflow for investigating the biological activity of N-
Phenylcyclohexanecarboxamide.

Analytical Methods
The characterization and quantification of N-Phenylcyclohexanecarboxamide can be

achieved using standard analytical techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b185116?utm_src=pdf-body-img
https://www.benchchem.com/product/b185116?utm_src=pdf-body
https://www.benchchem.com/product/b185116?utm_src=pdf-body
https://www.benchchem.com/product/b185116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Analytical Methods for Characterization

Technique Purpose Expected Data

¹H and ¹³C NMR Spectroscopy Structural elucidation

Chemical shifts and coupling

constants confirming the

molecular structure.

Mass Spectrometry (MS)
Molecular weight determination

and structural confirmation

Molecular ion peak

corresponding to the exact

mass of the compound.

Infrared (IR) Spectroscopy
Identification of functional

groups

Characteristic absorption

bands for N-H, C=O (amide),

and aromatic C-H bonds.

High-Performance Liquid

Chromatography (HPLC)

Purity assessment and

quantification

A single peak indicating the

purity of the compound; can be

used for quantitative analysis

with a suitable standard.

X-ray Crystallography

Determination of the three-

dimensional molecular

structure

Precise bond lengths, bond

angles, and crystal packing

information.[3]

Conclusion
N-Phenylcyclohexanecarboxamide is a readily synthesizable compound with a well-defined

chemical structure. While its specific biological activities remain largely unexplored, its

structural relationship to other pharmacologically active molecules suggests that it may

possess interesting biological properties. This technical guide provides a foundational resource

for researchers interested in exploring the potential of N-Phenylcyclohexanecarboxamide in

drug discovery and development. Further investigation into its biological effects through

systematic screening is warranted to uncover any potential therapeutic applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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